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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

Technical Support Center: Strontium Bromide
Hydrates

This guide provides technical information, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals working with the
dehydration of Strontium bromide hexahydrate (SrBr2-:6H20) to its monohydrate form
(SrBrz-H20).

Frequently Asked Questions (FAQs)

Q1: What are the common hydrated forms of Strontium bromide? Strontium bromide can
exist in several hydration states, with the most common being the hexahydrate (SrBrz-6H20),
dihydrate (SrBr2-2H20), and monohydrate (SrBrz2-H20).[1] The anhydrous form (SrBrz2) can be
obtained by heating the hydrates.[1]

Q2: How can | convert Strontium bromide hexahydrate to the monohydrate form? The
monohydrate form can be obtained by drying the hexahydrate in a circulating air oven.[1][2] A
common method involves heating at 70°C for several hours.[1][2][3] The completion of the
dehydration is typically verified by monitoring the mass loss.[2][3]

Q3: What are the key transition temperatures for Strontium bromide hydrates? The hydration
state of Strontium bromide is sensitive to temperature. Key transition points are:
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e ~70°C: The hexahydrate (SrBrz2:6H20) can be dehydrated to the monohydrate (SrBrz-Hz20).
[21[3]

e ~89°C: Strontium bromide hexahydrate begins to melt and decompose to the dihydrate
(SrBrz-2H20).[1][4]

e ~180°C: The monohydrate or dihydrate forms transition to the anhydrous form (SrBr2).[1][4]
[5]

Q4: How can | prevent the degradation of my Strontium bromide monohydrate sample? To
prevent degradation, Strontium bromide monohydrate should be stored in a tightly sealed
container, preferably in a desiccator with a drying agent.[1][6] For highly sensitive experiments,
handling in a controlled, dry, inert atmosphere (like a glove box) is recommended to prevent
reactions with atmospheric moisture and carbon dioxide.[6]

Q5: Is the hydration process reversible? Yes, the hydration and dehydration processes are
reversible.[2][6] The monohydrate can be rehydrated, and the hexahydrate can be dehydrated
back to the monohydrate by controlled heating.[6]
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Issue

Possible Cause(s)

Recommended Solution(s)

Inconsistent or incorrect final

mass after dehydration.

Hygroscopic Nature: Strontium
bromide readily absorbs
atmospheric moisture, leading
to unintended changes in its
hydration state.[1][6]

Store and handle the material
in a low-humidity environment,
such as a desiccator or glove
box.[1][6] Always verify the
hydration state of the starting
material before quantitative

experiments.

The sample melts or forms a

slurry during heating.

Melting Point Exceeded:
Strontium bromide
hexahydrate melts at
approximately 89°C.[1][3] If the
heating temperature is too high
or not uniform, the sample may
melt before dehydration is

complete.

Carefully control the oven
temperature, ensuring it
remains below the melting
point. A temperature of 70°C is
recommended for the
hexahydrate to monohydrate
transition.[2][3]

Agglomeration or caking of the

salt powder.

Particle Fusion: During
hydration/dehydration cycles,
salt particles can stick
together, forming larger porous
structures.[1][7] This can
negatively impact reaction

kinetics and heat transfer.

If cycling is required, consider
using a composite material by
mixing with a supporting matrix
like natural graphite to improve
stability.[8] For single
dehydration, gentle grinding of
the final product may be

necessary.

A white, insoluble precipitate
forms in a solution left open to

the air.

Reaction with COz2: Strontium
bromide, especially in the
presence of moisture, can
react with atmospheric carbon
dioxide to form Strontium
carbonate (SrCOs), which is

insoluble.[6]

Keep all containers with
Strontium bromide (solid or
solution) tightly sealed to

prevent exposure to air.[6]

Data Presentation: Physicochemical Properties

The properties of Strontium bromide and its common hydrates are summarized below.
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Strontium Bromide  Strontium Bromide  Strontium Bromide

Property

(Anhydrous) Monohydrate Hexahydrate
Molecular Formula SrBr2 SrBrz-H20 SrBrz-6H20
Molar Mass 247.43 g/mol [4][5] 265.44 g/mol [9] 355.53 g/mol [4][10]

White crystalline ] ) ) White, odorless,
Appearance White crystalline solid )

powder[4][5] crystalline powder[4]
Density 4.216 g/cm3[4][5] - 2.386 g/cm3[4]

] ] ~89°C (decomposes)
Melting Point 643°C[4][5]
[11[4]

Solubility in Water 107 g/100 mL[4] Soluble Highly soluble[11]

Experimental Protocol: Dehydration of SrBr2-6H20
to SrBr2-H20

Objective: To controllably remove five water molecules from Strontium bromide hexahydrate
to obtain Strontium bromide monohydrate.

Materials:

Strontium bromide hexahydrate (SrBrz-6H20), high purity (=299%)[2]

Circulating air oven with precise temperature control[2][3]

Inert crucibles (e.g., aluminum, ceramic)[2]

Analytical balance

Desiccator for storage

Methodology:

« Initial Weighing: Accurately weigh a clean, dry crucible. Add a sample of Strontium bromide
hexahydrate to the crucible and record the total mass. Calculate the initial mass of the
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hexahydrate.

o Oven Setup: Preheat the circulating air oven to a stable temperature of 70°C.[2][3]

o Dehydration: Place the crucible containing the sample into the preheated oven. Heat for
several hours.[2][3] The exact duration may vary based on sample size and oven efficiency.

» Mass Monitoring: Periodically remove the crucible from the oven, place it in a desiccator to
cool to room temperature, and then weigh it. Record the mass.

o Completion Check: The dehydration is considered complete when the sample's mass
becomes constant between successive weighings.[2][3] This indicates that all five loosely
bound water molecules have been removed. The theoretical mass loss for the transition from
hexahydrate to monohydrate is approximately 25.3%.

» Final Product Handling: Once the target monohydrate is obtained and verified, immediately
transfer it to a tightly sealed container and store it in a desiccator to prevent rehydration from
atmospheric moisture.[1][6]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the dehydration process.
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Caption: Experimental workflow for the dehydration of Strontium bromide hexahydrate.
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Troubleshooting Logic
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Caption: Logical workflow for troubleshooting common dehydration issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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